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Compound of Interest

Compound Name: Dimethyl bromomalonate

Cat. No.: B1294421 Get Quote

An In-Depth Technical Guide to Dimethyl Bromomalonate

Introduction
Dimethyl bromomalonate is a halogenated diester that serves as a versatile reagent in

organic synthesis. Its utility stems from the presence of a reactive bromine atom and an acidic

alpha-proton, making it a valuable building block for the formation of carbon-carbon and

carbon-heteroatom bonds. This guide provides a comprehensive overview of its chemical

structure, properties, synthesis, and key applications for researchers, scientists, and

professionals in drug development.

Structural Formula and IUPAC Name
The chemical structure and nomenclature of dimethyl bromomalonate are fundamental to its

identity in chemical literature and databases.

Structural Formula: BrCH(COOCH₃)₂

IUPAC Name: dimethyl 2-bromopropanedioate[1]

Physicochemical and Spectroscopic Data
A summary of the key physical, chemical, and spectroscopic properties of dimethyl
bromomalonate is presented in the table below for easy reference and comparison.
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Property Value

Molecular Formula C₅H₇BrO₄[1]

Molecular Weight 211.01 g/mol

CAS Number 868-26-8

Appearance Liquid

Boiling Point 105-108 °C at 11 mmHg

Density 1.601 g/mL at 25 °C

Refractive Index n20/D 1.460

¹H NMR Spectral data available[1][2]

¹³C NMR Spectral data available[1]

IR Spectrum Spectral data available[1]

Experimental Protocols
Synthesis of Dimethyl Bromomalonate
The synthesis of dimethyl bromomalonate is typically achieved through the bromination of

dimethyl malonate. The following protocol is a representative procedure adapted from the

synthesis of analogous dialkyl bromomalonates.

Materials:

Dimethyl malonate

Bromine (Br₂)

Carbon tetrachloride (CCl₄) or another suitable inert solvent

Sodium carbonate solution (5%)

Anhydrous sodium sulfate (Na₂SO₄)
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Procedure:

In a three-necked flask equipped with a mechanical stirrer, a reflux condenser with a gas

trap, and a dropping funnel, dissolve dimethyl malonate in carbon tetrachloride.

Carefully add bromine dropwise to the stirred solution. The reaction can be initiated by gentle

warming or photo-irradiation if necessary.

The addition rate should be controlled to maintain a gentle reflux.

After the addition is complete, continue to reflux the mixture until the evolution of hydrogen

bromide gas ceases.

Cool the reaction mixture to room temperature and wash it sequentially with water and a 5%

sodium carbonate solution to remove any unreacted bromine and hydrogen bromide.

Dry the organic layer over anhydrous sodium sulfate.

Filter the drying agent and remove the solvent by rotary evaporation.

The crude product is then purified by vacuum distillation to yield pure dimethyl
bromomalonate.

Representative Reaction: Synthesis of
Nitrocyclopropanes
Dimethyl bromomalonate is a key reagent in the organocatalyzed Michael addition-initiated

ring-closure reaction with nitroalkenes to form synthetically valuable nitrocyclopropanes.

Materials:

Dimethyl bromomalonate

A substituted nitrostyrene

An organocatalyst (e.g., a chiral amine)

An appropriate solvent (e.g., toluene)
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Procedure:

To a solution of the nitrostyrene in the solvent, add the organocatalyst.

Add dimethyl bromomalonate to the mixture.

Stir the reaction at the appropriate temperature (this can range from ambient to elevated

temperatures depending on the specific substrates and catalyst) and monitor the progress by

thin-layer chromatography (TLC).

Upon completion, the reaction mixture is typically quenched and worked up by extraction.

The crude product is then purified by column chromatography to isolate the desired

nitrocyclopropane derivative.

Visualized Workflow: Synthesis of Dimethyl
Bromomalonate
The following diagram illustrates the synthetic pathway for the preparation of dimethyl
bromomalonate from dimethyl malonate.
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Caption: Synthetic route for Dimethyl Bromomalonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Dimethyl bromomalonate structural formula and IUPAC
name]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294421#dimethyl-bromomalonate-structural-
formula-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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